1-(2-fluorobenzyl)-N-[3-(methylthio)propyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-N-(3-methylsulfanylpropyl)triazole-4-carboxamide
• InChI: InChI=1S/C14H17FN4OS/c1-21-8-4-7-16-14(20)13-10-19(18-17-13)9-11-5-2-3-6-12(11)15/h2-3,5-6,10H,4,7-9H2,1H3,(H,16,20)
• InChI Key: NWLDDWDWSFDNHW-UHFFFAOYSA-N
• Canonical SMILES: CSCCCNC(=O)C1=CN(N=N1)CC2=CC=CC=C2F
• Molecular Formula: C14H17FN4OS
• Molecular Weight: 308.38 g/mol

Description

1-(2-fluorobenzyl)-N-[3-(methylthio)propyl]-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-N-[3-(methylthio)propyl]-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are essential for the growth and survival of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth of various bacterial and fungal strains. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzyl)-N-[3-(methylthio)propyl]-1H-1,2,3-triazole-4-carboxamide in lab experiments is its potential as a selective inhibitor of certain enzymes. This can help researchers better understand the mechanisms behind certain biological processes. However, one limitation is that further research is needed to fully understand the compound's mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 1-(2-fluorobenzyl)-N-[3-(methylthio)propyl]-1H-1,2,3-triazole-4-carboxamide. One area of interest is its potential as an anticancer agent, particularly in combination with other drugs. It has also been suggested that the compound could be modified to improve its selectivity and potency. Additionally, further research is needed to fully understand the compound's mechanism of action and potential applications in other fields of research.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-N-[3-(methylthio)propyl]-1H-1,2,3-triazole-4-carboxamide involves the reaction of 2-fluorobenzyl bromide and 3-methylthiopropylamine in the presence of a copper catalyst. The resulting intermediate is then reacted with sodium azide and subsequently with ethyl chloroformate to yield the final product.

Scientific Research Applications

1-(2-fluorobenzyl)-N-[3-(methylthio)propyl]-1H-1,2,3-triazole-4-carboxamide has been studied for its potential applications in various fields of research. In medicinal chemistry, it has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential antimicrobial agent, as it has shown activity against various bacterial and fungal strains.